Cas no 6289-47-0 (2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic Acid)

2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic Acid structure
6289-47-0 structure
Product Name:2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic Acid
CAS No:6289-47-0
MF:C10H12Br2O4
MW:356.007882118225
CID:1641572
PubChem ID:221284
Update Time:2025-04-21

2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2,3-dibromo-5-methoxycarbonylbicyclo[2.2.1]heptane-6-carboxylic Acid
    • CTK4E8603
    • (+-)-5exo,6exo-Dibrom-norbornan-2exo,3exo-dicarbonsaeure-2-methylester
    • (+-)-5exo,6exo-dibromo-norbornane-2exo,3exo-dicarboxylic acid-2-methyl ester
    • Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
    • (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione
    • AG-E-61643
    • (+)-5-ethyl-5-hydroxy-1,3,4,5,8,9-hexahydrooxepino[3,4-c]pyridin-3,9-dione
    • (+)-5-ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione
    • SureCN5532480
    • (5R)-5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-oxepino[3,4-c]pyridine-3,9-dione
    • (+)-EHHOPD
    • CTK4E8603; (+-)-5exo,6exo-Dibrom-norbornan-2exo,3exo-dicarbonsaeure-2-methylester; (+-)-5exo,6exo-dibromo-norbornane-2exo,3exo-dicarboxylic acid-2-methyl ester; Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-; (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione; AG-E-61643; (+)-5-ethyl-5-hydroxy-1,3,4,5,8,9-hexahydrooxepino[3,4-c]pyridin-3,9-dione; (+)-5-ethyl-5-hydroxy-2,5
    • NSC5672
    • DTXSID70978646
    • 5,6-dibromo-3-(methoxycarbonyl)bicyclo[2.2.1]heptane-2-carboxylic acid
    • 70831-54-8
    • HMS3085K15
    • NSC-167927
    • 5,6-dibromo-3-methoxycarbonyl-norbornane-2-carboxylic acid
    • NSC-5672
    • MLS002637828
    • CHEMBL1902787
    • SMR001547340
    • NSC167927
    • NSC95635
    • 6289-47-0
    • NSC-95635
    • DS-008868
    • Inchi: 1S/C10H12Br2O4/c1-16-10(15)6-4-2-3(5(6)9(13)14)7(11)8(4)12/h3-8H,2H2,1H3,(H,13,14)
    • InChI Key: CEKJTNRDLCMPHH-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C(C(=O)O)C(C(=O)OC)C1C2)Br

Computed Properties

  • Exact Mass: 353.91016
  • Monoisotopic Mass: 353.91023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
  • LogP: 1.65310
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